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Compound of Interest

Compound Name: 3-Chlorobenzyl chloride

Cat. No.: B1666202

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Chlorobenzyl chloride (CAS
No. 620-20-2), a pivotal chemical intermediate in various industrial and research applications.
The document details its chemical and physical properties, safety and handling protocols,
common experimental procedures, and significant applications, particularly within the
pharmaceutical and agrochemical sectors.

Chemical Identification and Properties

3-Chlorobenzyl chloride, also known as a,3-Dichlorotoluene, is a reactive organochlorine
compound.[1][2] Its unique structure, featuring a chloromethyl group and a chlorine atom on the
benzene ring, makes it a versatile building block in organic synthesis.

Table 1: Identifiers and Registry Numbers for 3-Chlorobenzyl Chloride
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Identifier Value
CAS Number 620-20-2[1][2][3][4]
EC Number 210-629-4[3]

EINECS Number

210-629-4[5]

Beilstein/REAXYS 742266

MDL Number MFCD00000905
PubChem CID 12103[3]
UNSPSC Code 12352100

Table 2: Physical and Chemical Properties of 3-Chlorobenzyl Chloride

Property

Value

Molecular Formula

C7HsCl2[1][2][3]

Molecular Weight 161.03 g/mol [1][2][3]

Appearance Colorless to light yellow liquid[6][7]
Boiling Point 215-216 °C (lit.)[5][6][8]

Melting Point 3.27°C (estimate)[5][6]

Density 1.27 g/mL at 25 °C (lit.)[6][8]

Refractive Index (n20/D)

1.555 (lit.)[6][8]

Flash Point

98 °C (208.4 °F) - closed cup[1][6][7]

Solubility

Soluble in water.[1] Miscible with organic

solvents.

Vapor Pressure

0.236 mmHg at 25°C[6]

Safety, Handling, and Hazard Information
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3-Chlorobenzyl chloride is classified as a hazardous substance and requires careful handling
in a controlled laboratory environment.[2][7] It is corrosive and can cause severe skin burns
and eye damage.[3][7][9][10] Inhalation, ingestion, or skin contact can be harmful.[7]

Table 3: Hazard and Safety Information for 3-Chlorobenzyl Chloride
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Category

Information

GHS Pictogram

GHSO05 (Corrosion)

Signal Word

Danger[3][7]

Hazard Statements

H314: Causes severe skin burns and eye
damage|[3][10]

Precautionary Statements

P260, P264, P280, P301+P330+P331,
P303+P361+P353, P304+P340,
P305+P351+P338, P310, P363, P405, P501[3]

Hazard Classification

Skin Corrosion/Irritation (Category 1B)[7]

Storage Class

6.1C - Combustible, acute toxic Cat. 3 / toxic
compounds or compounds causing chronic

effects

Personal Protective Equipment (PPE)

Faceshields, gloves, goggles, chemical-resistant
clothing, type ABEK (EN14387) respirator
filter[7]

First Aid (Inhalation)

Move person to fresh air. If not breathing, give

artificial respiration. Consult a physician.[3][9]

First Aid (Skin Contact)

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult

a physician.[3][9]

First Aid (Eye Contact)

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediate medical

attention is required.[3][7][9]

First Aid (Ingestion)

Do NOT induce vomiting. Rinse mouth with

water. Consult a physician.[3][9]

Applications in Research and Industry

3-Chlorobenzyl chloride is a key intermediate in the synthesis of a wide range of organic

compounds.[1] Its primary applications are in the manufacturing of pharmaceuticals and
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agrochemicals (such as herbicides and pesticides).[1][11] It is also utilized in the production of
dyes, pigments, and other specialty chemicals.[4][11]

Figure 1: Logical relationship of 3-Chlorobenzyl chloride to its primary applications.

Experimental Protocols

Detailed methodologies for synthesis and key reactions are crucial for researchers. Below are
representative protocols involving 3-Chlorobenzyl chloride.

A common method for synthesizing benzyl chlorides is the chlorination of the corresponding
benzyl alcohol.[12][13] Thionyl chloride (SOCI2) is a frequently used reagent for this
transformation.

Protocol: Synthesis from 3-Chlorobenzyl Alcohol

e Setup: In a fume hood, equip a round-bottom flask with a reflux condenser and a magnetic
stirrer. Ensure all glassware is dry.

o Reagents: Charge the flask with 3-chlorobenzyl alcohol.

o Reaction: Slowly add thionyl chloride (SOCIz) to the alcohol, typically in the presence of a
base like pyridine to neutralize the HCI byproduct. The reaction is often performed in an inert
solvent.

o Heating: Gently heat the mixture to reflux for a specified period until the reaction is complete
(monitored by TLC or GC).

o Workup: Cool the reaction mixture to room temperature. Carefully quench the excess thionyl
chloride by slowly adding the mixture to ice-water.

o Extraction: Transfer the mixture to a separatory funnel and extract the product with an
organic solvent (e.g., dichloromethane or diethyl ether).

 Purification: Wash the organic layer with a dilute base (e.g., NaHCOs solution) and then with
brine. Dry the organic layer over an anhydrous salt (e.g., MgSQOa), filter, and concentrate the
solvent under reduced pressure.
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e Final Product: Purify the crude product by vacuum distillation to obtain pure 3-Chlorobenzyl
chloride.[14]

Starting Materials

3-Chlorobenzyl Alcohol Thionyl Chloride (SOCI2)
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Figure 2: General experimental workflow for the synthesis of 3-Chlorobenzyl chloride.

3-Chlorobenzyl chloride has been utilized in palladium-catalyzed cross-coupling reactions to
form diarylmethanes.[8][15] This reaction demonstrates its utility in constructing carbon-carbon
bonds.

Protocol: Synthesis of Diarylmethanes

This protocol is based on a reported reaction involving 3-chlorobenzyl chloride, ethyl 4-
bromobenzoate, zinc dust, and a Palladium catalyst in water.[15]

e Setup: To a reaction vessel, add 3-Chlorobenzyl chloride, ethyl 4-bromobenzoate, and zinc
dust.

e Solvent: Add pure water as the reaction medium.

o Catalyst: Introduce a suitable Palladium catalyst (e.g., a palladium complex).

» Reaction: Stir the mixture vigorously at a specified temperature for the required duration. The
reaction proceeds via an in situ generated organozinc intermediate.

e Monitoring: Track the reaction progress using an appropriate analytical technique such as
GC-MS or LC-MS.

o Workup and Purification: Upon completion, perform a standard aqueous workup, extract the
product with an organic solvent, and purify using column chromatography to isolate the
desired diarylmethane product.
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Figure 3: Signaling pathway for a Pd-catalyzed cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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